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Compound of Interest

Compound Name: D-N-Acetylgalactosamine-13C

Cat. No.: B12409955 Get Quote

This document provides essential safety and logistical information for the proper disposal of D-
N-Acetylgalactosamine-13C, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on standard laboratory safety practices and

information from safety data sheets (SDS).

Important Note: While D-N-Acetylgalactosamine is not generally classified as a hazardous

substance, it is imperative to consult and adhere to all local, regional, and national regulations

regarding chemical waste disposal.[1][2][3] Your institution's Environmental Health and Safety

(EHS) department is the primary resource for specific guidance.

Quantitative Data: Physical and Chemical Properties
The following table summarizes key quantitative data for N-Acetyl-D-galactosamine. The

isotopic labeling with Carbon-13 is not expected to significantly alter these properties.

Property Value Source

Molecular Weight 221.21 g/mol [3]

Melting Point 158 - 166 °C / 316.4 - 330.8 °F [2]

Appearance White Solid (Powder) [2][3]

Solubility Soluble in water [3]
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Disposal Procedures: A Step-by-Step Guide
The disposal of D-N-Acetylgalactosamine-13C, whether in solid form or in solution, must be

conducted in a manner that ensures safety and regulatory compliance.

1. Waste Characterization:

Solid Waste: Unused or expired D-N-Acetylgalactosamine-13C in its solid form should be

considered chemical waste.

Solutions: Aqueous solutions of D-N-Acetylgalactosamine-13C should also be treated as

chemical waste. Do not dispose of them down the drain unless explicitly permitted by your

institution's EHS guidelines.

Contaminated Materials: Any materials that have come into contact with D-N-
Acetylgalactosamine-13C, such as pipette tips, gloves, and bench paper, should be

disposed of as contaminated waste.

2. Waste Segregation and Collection:

Designated Waste Container: Use a clearly labeled, leak-proof container for collecting D-N-
Acetylgalactosamine-13C waste. The label should include the chemical name ("D-N-
Acetylgalactosamine-13C") and any other information required by your institution.

Avoid Mixing: Do not mix D-N-Acetylgalactosamine-13C waste with other chemical waste

streams unless permitted by your EHS department.

3. Spill Management:

In the event of a spill, follow these procedures:

Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including

safety goggles, gloves, and a lab coat.[1]

Containment: For solid spills, prevent the generation of dust.[1][2] For liquid spills, absorb the

material with an inert absorbent, such as vermiculite or sand.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.benchchem.com/product/b12409955?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ66095ME&productDescription=N-ACETYL-D-GALACTOSAMINE+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ66095ME&productDescription=N-ACETYL-D-GALACTOSAMINE+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC434920010&productDescription=N-ACETYL-D-GALACTOSAMINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Carefully sweep or scoop up the spilled material and place it in the designated

chemical waste container.

Decontamination: Clean the spill area with an appropriate solvent (e.g., water), and dispose

of the cleaning materials as contaminated waste.

4. Final Disposal:

EHS Coordination: Contact your institution's EHS department to arrange for the pickup and

disposal of the chemical waste container. They will ensure that the waste is handled and

disposed of in accordance with all applicable regulations.

Experimental Protocols
No specific experimental protocols involving D-N-Acetylgalactosamine-13C were found in the

provided search results. However, a typical protocol utilizing this compound, for example in

metabolic labeling studies, would generally include the following steps:

Preparation of Stock Solution: Detailing the dissolution of D-N-Acetylgalactosamine-13C in

a suitable solvent (e.g., sterile water or cell culture medium) to a specific concentration.

Cell Culture and Treatment: Describing the cell line used, culture conditions, and the method

of introducing the labeled compound to the cells, including concentration and incubation

time.

Sample Collection and Preparation: Outlining the procedures for harvesting cells and

preparing them for analysis (e.g., cell lysis, protein extraction).

Analytical Method: Specifying the technique used to detect and quantify the incorporation of

the 13C label, such as mass spectrometry or nuclear magnetic resonance (NMR)

spectroscopy.

Data Analysis: Describing the methods for processing and interpreting the data obtained

from the analytical instruments.

Visualizations: Disposal Workflow
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The following diagram illustrates the general workflow for the proper disposal of D-N-
Acetylgalactosamine-13C.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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